Cas no 481-71-0 (7-methyl-4H-furo[3,2-g]chromene-4,5,9-trione)

• Product Name: 7-methyl-4H-furo[3,2-g]chromene-4,5,9-trione
• CAS No: 481-71-0
• MF: C₁₂H₆O₅
• MW: 230.173043727875
• CID: 931827
• PubChem ID: 264630
• Update Time: 2025-04-19

7-methyl-4H-furo[3,2-g]chromene-4,5,9-trione Chemical and Physical Properties

Names and Identifiers

• 7-methyl-4H-furo[3,2-g]chromene-4,5,9-trione
• 7-Methyl-4H-furo(3,2-g)chromene-4,5,9-trione
• 7-methylfuro[3,2-g]chromene-4,5,9-trione
• 4H-FURO(3,2-G)(1)BENZOPYRAN-4,5,9-TRIONE, 7-METHYL-
• RB4SDY1EMA
• 481-71-0
• 5H-FURO(3,2-G)(1)BENZOPYRAN-4,5,9-TRIONE, 7-METHYL-
• UNII-RB4SDY1EMA
• Khelline-quinone
• SMR001570227
• DTXSID50197419
• Khellinquinone
• NSC99796
• NSC-99796
• 2-methyl-5,8-dioxo-5,8-dihydro-furo[3,2-g]chromone
• 7-METHYL-4H-FURO(3,2-G)(1)BENZOPYRAN-4,5,9-TRIONE
• CHEMBL1730252
• MLS002703510
• NSC 99796

• Inchi： 1S/C12H6O5/c1-5-4-7(13)8-9(14)6-2-3-16-11(6)10(15)12(8)17-5/h2-4H,1H3
• InChI Key： HTALCQINWRTCCC-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C2C(C3C=COC=3C(C1=2)=O)=O)=O

Computed Properties

• Exact Mass: 230.02148
• Monoisotopic Mass: 230.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• Density: 1.54
• Boiling Point: 426.8°C at 760 mmHg
• Flash Point: 211.9°C
• Refractive Index: 1.634
• PSA: 73.58
• LogP: 1.31660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones